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Substituted phenylmorpholines are a class of chemical compounds that feature a phenyl group
attached to a morpholine ring. This structural motif is of significant interest in medicinal
chemistry and pharmacology due to its presence in various psychoactive substances.[1][2] The
parent compound, 2-phenylmorpholine, is a potent norepinephrine-dopamine releasing agent.
[2] Modifications to the morpholine and phenyl rings, such as the addition of methyl groups, can
significantly alter the compound's pharmacological and physicochemical properties. A notable
example is Phenmetrazine (3-methyl-2-phenylmorpholine), a well-documented psychostimulant
that has been used as an anorectic.[3]

This guide focuses on a specific derivative, 3,5-Dimethyl-2-phenylmorpholine (also known as
PDM-35), providing a comprehensive overview of its known and predicted physicochemical
properties.[1][4] Understanding these core characteristics is fundamental for researchers in
drug development, as they influence a compound's absorption, distribution, metabolism, and
excretion (ADME) profile, as well as its formulation and analytical characterization. This
document will delve into the structural details, known properties, and the robust analytical
methodologies required for the precise characterization of this compound, providing a technical
framework for its scientific investigation.
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Part 1: Core Physicochemical Profile

The fundamental physicochemical properties of a compound are critical for its development
and analysis. While specific experimental data for 3,5-Dimethyl-2-phenylmorpholine is
sparse in publicly accessible literature, we can compile known data for its hydrochloride salt
and predict properties based on its structure and comparison with related analogs.

Chemical Structure and Identity

The structure of 3,5-Dimethyl-2-phenylmorpholine consists of a morpholine ring substituted
with a phenyl group at the 2-position and methyl groups at the 3- and 5-positions. This
substitution results in multiple stereocenters, leading to the possibility of different
diastereomers.

Caption: 2D Chemical Structure of 3,5-Dimethyl-2-phenylmorpholine.

Quantitative Data Summary

The table below summarizes the available physicochemical data for 3,5-Dimethyl-2-
phenylmorpholine and its hydrochloride salt. For context, data for the closely related and well-
studied compound Phenmetrazine is also included.
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. 3,5-Dimethyl-2- Phenmetrazine (3-
3,5-Dimethyl-2- .
Property . phenylmorpholine Methyl-2-
phenylmorpholine .
HCI phenylmorpholine)
Molecular Formula C12H17NO[5] C12H18CINOI6] C11H1sNO[7][8]
Molecular Weight 191.27 g/mol [9] 227.73 g/mol [6] 177.24 g/mol [8]
Monoisotopic Mass 191.13101 Da[5] - 177.11536 g/mol
] ] ) ] 182-184 °C (fumarate
Melting Point Not available Not available
salt)[3]
. , _ _ 138-140 °C at 12
Boiling Point Not available Not available
mmHg[7]
Predicted XLogP 1.8[5] - 1.4
CAS Number 1218345-44-8[4] 2126178-41-2[6] 134-49-6[7]
PubChem CID 43367115[4] - 4762[7]

Part 2: Synthesis and Characterization Protocols

The synthesis and characterization of 3,5-Dimethyl-2-phenylmorpholine require precise and
validated methodologies. This section outlines the general synthetic approaches and detailed
analytical protocols for its identification, quantification, and property determination.

Synthetic Approach

The synthesis of substituted phenylmorpholines often involves the cyclization of an appropriate
aminoalcohol precursor.[10] A general approach for preparing C-3 analogues of dimethyl-2-
phenylmorpholines involves reacting a (2-bromoalkyl)phenyl ketone with a suitable
aminoalcohol to form a morpholinol.[10] This intermediate can then undergo hydride reduction
and subsequent cyclization to yield the desired morpholine structure.[10] A patent for related 2-
phenyl-3,5-dimethylmorpholine derivatives describes their preparation, which can serve as a
foundational reference for synthetic strategies.[11]

Analytical Characterization Workflow
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A robust analytical workflow is essential to confirm the identity, purity, and physicochemical
properties of the synthesized compound. This typically involves a combination of
chromatographic and spectroscopic techniques.
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Caption: General analytical workflow for the characterization of a novel substituted
phenylmorpholine.
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Detailed Experimental Protocol: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation,
identification, and quantification of volatile and semi-volatile compounds like morpholine
derivatives.[12][13][14] The following protocol is adapted from established methods for
morpholine analysis and is suitable for the characterization of 3,5-Dimethyl-2-
phenylmorpholine.[12][14]

Rationale: The direct analysis of morpholines can be challenging due to their polarity.
Derivatization is often employed to increase volatility and improve chromatographic
performance.[12][14] However, for a substituted, less polar compound like 3,5-Dimethyl-2-
phenylmorpholine, direct injection may be feasible. The mass spectrometer provides
definitive structural information for identification.

Step-by-Step Methodology:
e Sample Preparation:

o Accurately weigh and dissolve the synthesized compound in a suitable volatile solvent
(e.g., methanol or dichloromethane) to a concentration of 1 mg/mL to create a stock
solution.

o Prepare a series of dilutions from the stock solution for calibration (e.g., 1-100 pg/mL).
* Instrumentation:

o Gas Chromatograph: Agilent 7890A GC or equivalent.[12]

o Mass Spectrometer: Agilent 5975C MSD or equivalent.[12]

o Chromatographic Conditions:

[¢]

Injection Volume: 1 pL.[12]

[e]

Injector Temperature: 250 °C.[12]

o

Split Ratio: 10:1 or as optimized.
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o Carrier Gas: Helium at a constant flow rate of 1.0-2.0 mL/min.[12]
o Oven Temperature Program:

= |nitial temperature: 100 °C, hold for 2 minutes.

= Ramp to 280 °C at 15 °C/min.

» Hold at 280 °C for 5 minutes.[12] (This program should be optimized based on the
retention time of the specific analyte).

e Mass Spectrometer Conditions:

o lonization Mode: Electron Impact (El) at 70 eV.[12]

[e]

MS Source Temperature: 230 °C.[12]

o

MS Quadrupole Temperature: 150 °C.[12]

[¢]

Transfer Line Temperature: 280 °C.[12]

[¢]

Scan Range: m/z 40-400.
» Data Analysis:

o lIdentify the peak corresponding to 3,5-Dimethyl-2-phenylmorpholine based on its
retention time.

o Confirm identity by comparing the acquired mass spectrum with the theoretical
fragmentation pattern. The molecular ion (M+) at m/z 191.13 should be observable.

o Quantify the compound by integrating the peak area and using the calibration curve
generated from the standards.

Part 3: Advanced Protocols and Considerations
Protocol: Determination of Aqueous Solubility
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Rationale: Aqueous solubility is a critical parameter influencing bioavailability. The shake-flask
method (OECD Guideline 105) is a standard and reliable approach for its determination.

Step-by-Step Methodology:

e Preparation: Add an excess amount of 3,5-Dimethyl-2-phenylmorpholine to a known
volume of purified water (or a relevant buffer system, e.g., PBS pH 7.4) in a sealed flask.

» Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: Allow the mixture to stand, or centrifuge/filter to separate the undissolved
solid from the saturated solution.

» Quantification: Analyze the concentration of the dissolved compound in the clear supernatant
using a validated analytical method, such as HPLC-UV or LC-MS.

o Calculation: The determined concentration represents the aqueous solubility of the
compound under the specified conditions.

Considerations for pKa Determination

The pKa value, which describes the acidity or basicity of a compound, is crucial for predicting
its behavior in physiological environments. As a secondary amine, the morpholine nitrogen of
3,5-Dimethyl-2-phenylmorpholine is basic. The pKa can be determined experimentally using
methods such as:

o Potentiometric Titration: This involves titrating a solution of the compound with a strong acid
or base and monitoring the pH change. The pKa is determined from the midpoint of the
titration curve.

o UV-Metric Titration: This method is suitable for compounds with a chromophore close to the
ionizable center. The absorbance spectrum of the compound will change with pH, and the
pKa can be calculated from these changes.

Conclusion
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3,5-Dimethyl-2-phenylmorpholine is a substituted phenylmorpholine with potential
applications in pharmacological research. This guide has provided a consolidated overview of
its core physicochemical properties, drawing from available data and established knowledge of
related compounds. The detailed analytical protocols for GC-MS and other characterization
techniques offer a robust framework for scientists and researchers to validate synthesis,
confirm identity, and determine the critical properties that will govern the compound's behavior
in both experimental and developmental settings. As with any novel compound, rigorous
experimental determination of these properties is a prerequisite for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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